Cas no 2172504-07-1 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(prop-2-en-1-yl)butanamidoacetic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(prop-2-en-1-yl)butanamidoacetic acid
• CAS No: 2172504-07-1
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6183081
• PubChem ID: 165746908
• Update Time: 2025-06-15

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(prop-2-en-1-yl)butanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(prop-2-en-1-yl)butanamidoacetic acid
• EN300-1487695
• 2172504-07-1
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-N-(prop-2-en-1-yl)butanamido]acetic acid

• Inchi： 1S/C25H28N2O5/c1-3-14-27(15-23(28)29)24(30)17(2)12-13-26-25(31)32-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h3-11,17,22H,1,12-16H2,2H3,(H,26,31)(H,28,29)
• InChI Key： QHWVDVWJDXGTSE-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)C(N(CC(=O)O)CC=C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(prop-2-en-1-yl)butanamidoacetic acid

Introduction to 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(prop-2-en-1-yl)butanamidoacetic Acid (CAS No. 2172504-07-1)

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(prop-2-en-1-yl)butanamidoacetic acid, identified by its CAS number 2172504-07-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amine functionality, and a butanamidoacetic acid moiety. The presence of these structural elements not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The Fmoc group, specifically, is widely recognized in the synthesis of peptides and peptidomimetics due to its stability under basic conditions and its ability to protect amino groups during solid-phase peptide synthesis. In the context of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(prop-2-en-1-yl)butanamidoacetic acid, the Fmoc moiety is strategically positioned to modulate the reactivity and solubility of the compound, making it a valuable intermediate in the synthesis of more complex molecules.

The amine functionality in this compound is another critical feature that enhances its potential utility. Amines are versatile structural units that can participate in various chemical reactions, including hydrogen bonding, ionic interactions, and covalent bond formation. These properties make 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(prop-2-en-1-yl)butanamidoacetic acid a promising candidate for further derivatization and functionalization, enabling the creation of novel bioactive molecules.

The butanamidoacetic acid moiety adds another layer of complexity to the compound's structure. This group is known for its ability to enhance solubility and bioavailability, which are crucial factors in pharmaceutical applications. Additionally, the butanamidoacetic acid moiety can serve as a scaffold for designing molecules with specific biological activities, such as enzyme inhibition or receptor binding.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(prop-2-en-1-yl)butanamidoacetic acid. These tools have enabled researchers to predict the binding affinity and interaction patterns of this compound with various biological targets, providing valuable insights into its potential therapeutic applications. For instance, studies have suggested that this molecule may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways, making it a candidate for developing novel anti-inflammatory agents.

In addition to its synthetic utility, CAS No. 2172504-07-1 has been explored in various preclinical studies aimed at understanding its pharmacological properties. These studies have focused on evaluating its ability to modulate biological pathways relevant to diseases such as cancer, neurodegenerative disorders, and metabolic syndromes. The findings from these investigations have revealed promising leads for further development into therapeutic agents.

The structural complexity of 2-methyl-N-(propenyl)butanamidoacetic acid, combined with the protective group at the amine position, makes this compound an attractive building block for medicinal chemists. The ability to modify different functional groups while maintaining stability and solubility allows for the exploration of a wide range of biological activities. This flexibility has led to several derivative compounds being investigated for their potential therapeutic benefits.

One particularly intriguing aspect of this molecule is its potential role in peptidomimetics design. Peptidomimetics are synthetic analogs of natural peptides that aim to replicate their biological activities while overcoming limitations such as poor stability or immunogenicity. The presence of both an amine and a carboxylic acid group in CAS No. 2172504-07-1 provides a unique platform for creating peptidomimetics with enhanced pharmacokinetic properties.

Recent research has also explored the use of this compound as a precursor in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in various physiological processes, including blood clotting, inflammation, and tumor growth. By designing molecules that specifically inhibit these enzymes, researchers aim to develop treatments for conditions such as cancer and cardiovascular diseases. The structural features of CAS No. 2172504-07-1 make it an ideal candidate for this purpose.

The role of fluorene derivatives in medicinal chemistry cannot be overstated. Fluorene-based compounds are known for their excellent photophysical properties, making them useful in applications ranging from fluorescent dyes to photodynamic therapy agents. In the context of CAS No. 2172504-07-1, the fluorenylmethoxycarbonyl group not only serves as a protective group but also contributes to the overall stability and bioavailability of the molecule.

Another area where this compound has shown promise is in the development of chiral drugs. Chirality refers to the property of molecules that are non-superimposable on their mirror images, much like left and right hands. Many drugs are chiral because their biological activity depends on their specific three-dimensional shape. By incorporating chiral centers into molecules like CAS No. 2172504-07 -1, researchers can design drugs that are more effective and have fewer side effects.

The synthesis of complex molecules like CAS No. 2172504 -07 -1 often requires multi-step organic reactions involving advanced techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation. These methods allow chemists to construct intricate molecular frameworks with high precision and yield, making it possible to produce large quantities of these compounds for further research and development.

In conclusion,CAS No 2172504 -07 -1 represents a significant advancement in pharmaceutical chemistry due to its complex structure and diverse functional groups。 Its potential applications span multiple therapeutic areas， including oncology，neurology，and metabolism。 With ongoing research efforts focused on optimizing its pharmacological properties，this compound is poised to play a crucial role in future drug development strategies。